Cas no 1160254-93-2 (2-(2,4-Dimethylphenyl)-6,8-dimethylquinoline-4-carbonyl chloride)

• Product Name: 2-(2,4-Dimethylphenyl)-6,8-dimethylquinoline-4-carbonyl chloride
• CAS No: 1160254-93-2
• MF: C₂₀H₁₈ClNO
• MW: 323.816024303436
• MDL: MFCD03421238
• CID: 4682301
• Update Time: 2025-06-14

2-(2,4-Dimethylphenyl)-6,8-dimethylquinoline-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-DIMETHYLPHENYL)-6,8-DIMETHYLQUINOLINE-4-CARBONYL CHLORIDE
• STL197053
• BBL014644
• R7140
• 4-quinolinecarbonyl chloride, 2-(2,4-dimethylphenyl)-6,8-dimethyl-
• 2-(2,4-Dimethylphenyl)-6,8-dimethylquinoline-4-carbonyl chloride

• MDL： MFCD03421238
• Inchi： 1S/C20H18ClNO/c1-11-5-6-15(13(3)7-11)18-10-17(20(21)23)16-9-12(2)8-14(4)19(16)22-18/h5-10H,1-4H3
• InChI Key： MLFLVFBLSDLLGQ-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C2C=CC(C)=CC=2C)N=C2C(C)=CC(C)=CC2=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 439
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 2-(2,4-Dimethylphenyl)-6,8-dimethylquinoline-4-carbonyl chloride

Recent Advances in the Study of 2-(2,4-Dimethylphenyl)-6,8-dimethylquinoline-4-carbonyl chloride (CAS: 1160254-93-2)

The compound 2-(2,4-Dimethylphenyl)-6,8-dimethylquinoline-4-carbonyl chloride (CAS: 1160254-93-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This quinoline derivative is a key intermediate in the synthesis of various biologically active molecules, particularly those targeting protein-protein interactions and enzyme inhibition. Recent studies have explored its potential applications in drug discovery, with a focus on its role as a versatile building block for the development of novel therapeutic agents.

One of the most notable advancements in the study of this compound is its use in the synthesis of kinase inhibitors. Kinases are a critical class of enzymes involved in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Researchers have successfully utilized 2-(2,4-Dimethylphenyl)-6,8-dimethylquinoline-4-carbonyl chloride to develop potent and selective kinase inhibitors, demonstrating its utility in medicinal chemistry. The compound's unique structural features, including the dimethylphenyl and dimethylquinoline moieties, contribute to its ability to interact with specific kinase binding sites.

In addition to its applications in kinase inhibitor development, recent studies have highlighted the compound's potential in the design of fluorescent probes. The quinoline core of 2-(2,4-Dimethylphenyl)-6,8-dimethylquinoline-4-carbonyl chloride exhibits strong fluorescence properties, making it an attractive candidate for imaging applications. Researchers have modified this compound to create probes that can selectively bind to biological targets, enabling real-time visualization of cellular processes. This has opened new avenues for studying disease mechanisms and evaluating drug efficacy in live cells.

Another area of interest is the compound's role in the synthesis of antimicrobial agents. With the rise of antibiotic-resistant pathogens, there is an urgent need for novel antimicrobial compounds. Recent research has demonstrated that derivatives of 2-(2,4-Dimethylphenyl)-6,8-dimethylquinoline-4-carbonyl chloride exhibit promising activity against a range of bacterial and fungal strains. These findings suggest that this compound could serve as a valuable scaffold for the development of next-generation antimicrobial therapies.

Despite these promising developments, challenges remain in the optimization of 2-(2,4-Dimethylphenyl)-6,8-dimethylquinoline-4-carbonyl chloride-based compounds. Issues such as solubility, bioavailability, and off-target effects need to be addressed to fully realize their therapeutic potential. Ongoing research is focused on structural modifications and formulation strategies to overcome these limitations. Collaborative efforts between chemists, biologists, and pharmacologists are essential to advance the field and translate these findings into clinical applications.

In conclusion, 2-(2,4-Dimethylphenyl)-6,8-dimethylquinoline-4-carbonyl chloride (CAS: 1160254-93-2) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications in kinase inhibitor development, fluorescent probe design, and antimicrobial agent synthesis underscore its broad utility. Continued exploration of this compound and its derivatives is expected to yield significant contributions to drug discovery and biomedical research.